Cas no 2304545-90-0 ((2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid)

• Product Name: (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid
• CAS No: 2304545-90-0
• MF: C₇H₇BClFO₃
• MW: 204.391084909439
• CID: 5331905
• Update Time: 2026-03-10

(2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid

• Inchi： 1S/C7H7BClFO3/c1-13-6-3-4(10)2-5(7(6)9)8(11)12/h2-3,11-12H,1H3
• InChI Key： AGRSPKZUOZRGQY-UHFFFAOYSA-N
• SMILES： B(C1C=C(F)C=C(OC)C=1Cl)(O)O

Additional information on (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid

Recent Advances in the Application of (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid (CAS: 2304545-90-0) in Chemical Biology and Pharmaceutical Research

(2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid (CAS: 2304545-90-0) has emerged as a critical intermediate in medicinal chemistry and chemical biology, particularly in the development of novel therapeutics and diagnostic agents. This boronic acid derivative has garnered significant attention due to its unique chemical properties, which facilitate its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex bioactive molecules. Recent studies have highlighted its utility in the construction of aryl-aryl bonds, enabling the development of targeted therapies for various diseases, including cancer and infectious diseases.

One of the most notable applications of (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid is in the synthesis of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug discovery. PROTACs leverage the ubiquitin-proteasome system to degrade disease-causing proteins, and the boronic acid moiety in this compound has been instrumental in binding to specific E3 ligases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in designing PROTACs targeting oncogenic proteins, showcasing its potential in precision medicine.

In addition to its role in PROTACs, (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid has been explored in the development of boron neutron capture therapy (BNCT) agents. BNCT is a promising approach for treating refractory cancers, where boron-10 isotopes capture neutrons to produce localized cytotoxic effects. Researchers have synthesized boron-containing compounds using this boronic acid derivative, achieving enhanced tumor selectivity and reduced off-target toxicity. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters highlighted its use in optimizing the pharmacokinetic profiles of BNCT agents.

The compound's versatility extends to its application in fluorescence-based sensing systems. Its ability to form reversible covalent bonds with diols and other nucleophiles has been exploited in the design of sensors for detecting biologically relevant molecules, such as glucose and reactive oxygen species. A 2024 publication in Analytical Chemistry detailed a novel sensor platform incorporating (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid, demonstrating high sensitivity and selectivity for real-time monitoring of cellular metabolites.

Despite its promising applications, challenges remain in optimizing the stability and bioavailability of (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid-derived compounds. Recent efforts have focused on structural modifications to mitigate hydrolysis and improve membrane permeability. Advances in computational chemistry and high-throughput screening have accelerated the identification of derivatives with enhanced pharmacological properties, as evidenced by a 2023 study in the Journal of Chemical Information and Modeling.

In conclusion, (2-Chloro-5-fluoro-3-methoxyphenyl)boronic acid (CAS: 2304545-90-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery and targeted protein degradation to cancer therapy and biosensing, underscoring its broad utility. Continued research into its derivatives and mechanisms of action will likely yield further innovations, solidifying its role in advancing therapeutic and diagnostic technologies.